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Compound of Interest

Compound Name: 4-Methylpiperidine hydrochloride
CAS No.: 42796-28-1
Cat. No.: B3052611
Get Quote
. J

Executive Summary & Chemical Context[1][2][3][4]
[5]

4-Methylpiperidine hydrochloride is a critical heterocyclic building block used in the
synthesis of pharmaceutical agents, including anticoagulants and antihistamines. While the
free base (4-methylpiperidine) is a liquid at room temperature, the hydrochloride salt is a
crystalline solid.

Accurate melting point (MP) determination for this compound is not merely a physical
characterization; it is a thermodynamic assessment of purity. For amine hydrochlorides, the
melting point is frequently the first indicator of hygroscopic degradation or isomeric
contamination.

Chemical Identity & Expected Properties
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Property Specification Notes

L Do not confuse with 4-
4-Methylpiperidine

Compound Name ) Methylene or N-Methyl
Hydrochloride ]
variants.[1]
CAS Number 42796-28-1 Free base CAS: 626-58-4
Molecular Formula CeH13N - HCI

Sharp range (< 2°C) indicates
Expected MP Range 189°C — 191°C i i
high purity.

Absorbed moisture causes

Hygroscopicit Moderate to High
Y9 pIety g significant MP depression.

Pre-Analytical Sample Preparation (The Critical
Variable)

Expert Insight: The most common cause of "failed” MP tests for piperidine salts is not chemical
impurity, but retained solvent or atmospheric moisture. Amine salts readily form hydrates or
simply adsorb water on the crystal lattice surface. Water acts as an impurity, lowering the
chemical potential of the solid and depressing the melting point (Raoult’s Law).

Protocol: Vacuum Drying

Before any thermal analysis, the sample must be conditioned.

e Equipment: Vacuum drying oven capable of

» Desiccant: Phosphorus Pentoxide (

) or Silica Gel with moisture indicator.

e Procedure:

o Place the raw 4-methylpiperidine HCI in a tared weighing boat.
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o Dry at 40°C — 50°C under vacuum for a minimum of 4 hours.

o Note: Avoid temperatures >60°C during drying to prevent potential sublimation or oxidative
degradation before the test.

o Storage: Transfer immediately to a desiccator.

Analytical Methodologies

Two primary methods are validated for this determination: the traditional Capillary Method (USP
<741>) for Quality Control, and Differential Scanning Calorimetry (DSC) for Research &
Development.

Method A: Capillary Method (USP <741> Class la)

Best for: Routine QC release testing.
The Workflow:
e Grinding: Gently pulverize the dried sample in an agate mortar.

o Why? Uniform particle size ensures consistent heat transfer. Large crystals create air
pockets (insulation), leading to thermal lag.

o Packing: Charge a capillary tube (one end sealed). Tap the tube on a hard surface to pack
the powder.[2]

o Target Height: 2.5 mm — 3.5 mm.

o Validation: If the packing is too loose, the "collapse"” point will be misinterpreted as the melt
onset.

e Heating Ramp:
o Rapid Ramp: Heat bath to 179°C (10°C below expected MP).

o Critical Ramp: At 179°C, slow the heating rate to 1.0°C/minute.
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o Causality: High ramp rates (>3°C/min) cause the thermometer to read lower than the
actual sample temperature (thermal lag), resulting in artificially high MP readings.

Visual Interpretation:
¢ Onset (Collapse): The solid column pulls away from the walls.
e Meniscus: A clear liquid meniscus forms (The true MP).

o Clear Point: The sample is entirely liquid.[2]

Method B: Differential Scanning Calorimetry (DSC)

Best for: High-precision purity analysis and detecting polymorphs.[3]

The Workflow:

Pan Selection: Hermetically sealed aluminum pans (pinhole lid to allow off-gassing if
decomposition is suspected, though sealed is preferred for pure melting).

Sample Mass: 2.0 — 5.0 mg (weighed to £0.01 mg).

Purge Gas: Dry Nitrogen at 50 mL/min.

Program:

o Equilibrate at 30°C.

o Ramp 10°C/min to 160°C.

o Ramp 2°C/min to 210°C.

o Data Analysis: Measure the Extrapolated Onset Temperature (

). Unlike capillary methods (which are visual),

is the intersection of the baseline and the leading edge of the endotherm. This is the
thermodynamically correct melting point.
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Visualization of Workflows
Diagram 1: The Decision Logic for Purity Determination

This flowchart illustrates the critical decision pathways when analyzing amine salts.
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Caption: Analytical workflow ensuring moisture exclusion prior to thermal analysis. Failure
loops trigger recrystallization protocols.

Diagram 2: DSC Thermogram Interpretation

A schematic representation of how to read the DSC signal for this specific compound.

Caption: Key signal features in Differential Scanning Calorimetry. The Onset Temperature is the
critical quality attribute.

Troubleshooting & Data Interpretation

Observation Diagnosis Corrective Action

Moisture Contamination. The
Re-dry sample at 50°C under

MP Depression (e.g., 184- most common error. The salt
vacuum for 4 hours. Ensure
187°C) has absorbed water from the )
) rapid transfer to the apparatus.
air.

Chemical Impurity. Likely )
Recrystallize from Isopropanol

Broad Melting Range (> 3°C) presence of free base or
or Ethanol/Ether.

isomeric byproducts.

Decomposition. The sample is )
o Use a sealed capillary
) ) ] oxidizing or ] ]
Discoloration (Browning) ) (nitrogen flushed) or hermetic
dehydrohalogenating before
DSC pan.

melting.

Polymorphism. The compound
) ) o Anneal the sample or check
Double Peak in DSC is transitioning between crystal o _
; crystallization solvent history.
orms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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